N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide
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Description
N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H21FN4O2S2 and its molecular weight is 444.54. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Biological Activities
Research has explored the microwave-assisted synthesis of molecules that share structural similarities with N-(4-(3-(4-(2-fluorophenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide, focusing on their potential biological activities. These molecules have been tested for antimicrobial, antilipase, and antiurease activities, showing moderate to good efficacy against various microorganisms. Some compounds within this research displayed promising antiurease and antilipase activities, underscoring their potential therapeutic applications (Başoğlu et al., 2013).
Antimicrobial Study of Fluoroquinolone-Based Thiazolidinones
Another study focused on the synthesis of fluoroquinolone-based 4-thiazolidinones, originating from a lead molecule and subjected to various chemical reactions to produce compounds with anticipated antibacterial and antifungal activities. This research highlights the versatility of the fluoroquinolone scaffold when combined with thiazolidinone units, leading to new molecules with potential as antimicrobial agents (Patel & Patel, 2010).
Anti-TMV and Antimicrobial Activities
The synthesis and evaluation of new urea and thiourea derivatives of piperazine doped with febuxostat, aiming at biological interest, have demonstrated significant antiviral and antimicrobial activities. This study provides insights into the development of compounds for agricultural and pharmaceutical applications, particularly for combating Tobacco mosaic virus (TMV) and various microbial pathogens (Reddy et al., 2013).
In Vitro Antimicrobial Study
Further research into the synthesis of Schiff base and thiazolidinone derivatives of quinolones, including reactions with N-(2,3-dichlorophenyl)piperazine, revealed compounds with significant in vitro antibacterial and antifungal activities. These findings underline the potential of such derivatives as antimicrobial agents, providing a pathway for the development of new therapeutic drugs (Patel & Patel, 2010).
Properties
IUPAC Name |
N-[4-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H21FN4O2S2/c22-16-4-1-2-5-17(16)25-9-11-26(12-10-25)19(27)8-7-15-14-30-21(23-15)24-20(28)18-6-3-13-29-18/h1-6,13-14H,7-12H2,(H,23,24,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMRAVKYJIUOPHL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CCC3=CSC(=N3)NC(=O)C4=CC=CS4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN4O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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